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Compound of Interest

Compound Name: 3-Bromo-2-methylpyridine

Cat. No.: B185296

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of 3-Bromo-2-
methylpyridine, a compound recognized for its potential hazards, including skin and eye
irritation and its combustible nature.[1][2] Adherence to these protocols is essential for
minimizing risks and maintaining a safe research environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) and to work in a well-ventilated area, such as a chemical
fume hood.[3][4]

Required Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected for integrity before use.[4]

o Body Protection: A lab coat or chemical-resistant apron is necessary to prevent skin contact.

[4]
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o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator is required.[4][5]

Step-by-Step Disposal Procedure

The recommended and compliant method for the disposal of 3-Bromo-2-methylpyridine is
through an approved chemical waste disposal service.[1][6] Attempting to neutralize or dispose
of this chemical through standard laboratory drains is strictly prohibited.

o Waste Collection:

o Collect waste 3-Bromo-2-methylpyridine, including any contaminated materials (e.qg.,
pipette tips, weighing boats, contaminated absorbent materials), in a designated and
clearly labeled waste container.

o The container must be made of a material compatible with the chemical and have a
secure, tight-fitting lid.

o The label should clearly state "Hazardous Waste," "3-Bromo-2-methylpyridine,” and list
the associated hazards (e.g., "Combustible,” "Skin Irritant,” "Eye Irritant”).

e Waste Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool hazardous
waste accumulation area.[1]

o Ensure the storage area is away from heat, sparks, open flames, and incompatible
materials such as strong oxidizing agents and strong acids.[5]

o Maintain an inventory of the accumulated waste.
o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup.

o Provide the waste manifest, including the chemical name, quantity, and hazard
information, to the disposal service.
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o Follow all institutional and local regulations for the transfer of hazardous waste.

Spill and Emergency Procedures

In the event of a spill, evacuate the area and ensure it is well-ventilated. Remove all sources of
ignition.[5] Wearing the appropriate PPE, absorb the spill with an inert material such as sand,
vermiculite, or a commercial absorbent. Collect the contaminated material into a sealed
container for disposal as hazardous waste.[5] For large spills, contact your institution's
emergency response team.

Summary of Chemical and Physical Properties

For quick reference, the following table summarizes key quantitative data for 3-Bromo-2-
methylpyridine relevant to its safe handling and disposal.

Property Value

Molecular Formula C6H6BrN

Molecular Weight 172.02 g/mol [2]

Appearance Co’orless to light orange to yellow clear liquid or
solid[2]

Boiling Point 173 °C (lit.)[3]

Flash Point 78.9 °C (174.0 °F) - closed cup[2]

Density 1.495 g/mL at 25 °C[2]

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of 3-Bromo-2-
methylpyridine.
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Disposal workflow for 3-Bromo-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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